![molecular formula C16H17F3N4O B279787 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide](/img/structure/B279787.png)
3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide, also known as CP-690,550, is a potent and selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a critical role in the signal transduction pathways of cytokines and growth factors. CP-690,550 has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases.
Mechanism of Action
3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide exerts its pharmacological effects by selectively inhibiting JAK3, which is a key signaling molecule in the cytokine receptor-mediated signaling pathway. JAK3 is primarily expressed in hematopoietic cells and plays a critical role in the development and activation of T cells, B cells, and natural killer cells. By inhibiting JAK3, this compound effectively suppresses the activity of these immune cells and reduces the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to effectively reduce the production of pro-inflammatory cytokines such as interleukin-2, interleukin-4, interleukin-6, interleukin-12, and interferon-gamma. It also reduces the activation and proliferation of T cells and other immune cells. These effects contribute to the overall anti-inflammatory and immunosuppressive effects of this compound.
Advantages and Limitations for Lab Experiments
3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide is a potent and selective inhibitor of JAK3, which makes it an ideal tool for studying the role of JAK3 in various cellular and molecular processes. However, its immunosuppressive effects may limit its use in certain experiments that require intact immune responses. In addition, this compound has a relatively short half-life and may require frequent dosing in in vivo experiments.
Future Directions
3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide has shown great promise as a potential therapeutic agent for various autoimmune and inflammatory diseases. However, further research is needed to fully understand its pharmacological effects and potential side effects. Future studies should focus on optimizing the dosing regimen and identifying potential biomarkers of response to this compound. In addition, the development of more selective JAK3 inhibitors may lead to the discovery of new therapeutic targets and treatment options for these diseases.
Synthesis Methods
3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide can be synthesized through a series of chemical reactions starting from 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-1-carboxylic acid. The synthesis involves the formation of an amide bond between the carboxylic acid group of the pyrazole derivative and the primary amine of 4-methyl-2-pyridinylamine. The final product is obtained after purification by column chromatography.
Scientific Research Applications
3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases such as rheumatoid arthritis, psoriasis, inflammatory bowel disease, and multiple sclerosis. It has been shown to effectively suppress the activity of T cells and other immune cells that play a critical role in the pathogenesis of these diseases.
Properties
Molecular Formula |
C16H17F3N4O |
---|---|
Molecular Weight |
338.33 g/mol |
IUPAC Name |
3-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]-N-(4-methylpyridin-2-yl)propanamide |
InChI |
InChI=1S/C16H17F3N4O/c1-10-4-6-20-14(8-10)21-15(24)5-7-23-12(11-2-3-11)9-13(22-23)16(17,18)19/h4,6,8-9,11H,2-3,5,7H2,1H3,(H,20,21,24) |
InChI Key |
OUPXMXQFHIWXLE-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC=C1)NC(=O)CCN2C(=CC(=N2)C(F)(F)F)C3CC3 |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)CCN2C(=CC(=N2)C(F)(F)F)C3CC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.